Cas no 55817-66-8 (1H-Pyrrole-3-carbonitrile,2-amino-1,4,5-triphenyl-)

1H-Pyrrole-3-carbonitrile,2-amino-1,4,5-triphenyl- structure
55817-66-8 structure
Product Name:1H-Pyrrole-3-carbonitrile,2-amino-1,4,5-triphenyl-
CAS No:55817-66-8
MF:C23H17N3
MW:335.401184797287
CID:374737
PubChem ID:326840
Update Time:2025-04-19

1H-Pyrrole-3-carbonitrile,2-amino-1,4,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carbonitrile,2-amino-1,4,5-triphenyl-
    • 2-amino-1,4,5-triphenyl-pyrrole-3-carbonitrile
    • 2-amino-1,4,5-triphenylpyrrole-3-carbonitrile
    • DTXSID10316063
    • CHEMBL4126292
    • 55817-66-8
    • 2-Amino-1,4,5-triphenyl-1H-pyrrole-3-carbonitrile
    • NSC-299158
    • NSC299158
    • Inchi: 1S/C23H17N3/c24-16-20-21(17-10-4-1-5-11-17)22(18-12-6-2-7-13-18)26(23(20)25)19-14-8-3-9-15-19/h1-15H,25H2
    • InChI Key: OWSPYYIAKHSPQA-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C(=C(C#N)C(C2C=CC=CC=2)=C1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 335.14241
  • Monoisotopic Mass: 335.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 562°Cat760mmHg
  • Flash Point: 293.7°C
  • Refractive Index: 1.644
  • PSA: 54.74
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